Cas no 2060030-96-6 ({1,1-dimethyl-5-oxaspiro2.4heptan-6-yl}methanol)

• Product Name: {1,1-dimethyl-5-oxaspiro2.4heptan-6-yl}methanol
• CAS No: 2060030-96-6
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• MDL: MFCD30502467
• CID: 5183244
• PubChem ID: 137704225
• Update Time: 2025-07-10

{1,1-dimethyl-5-oxaspiro2.4heptan-6-yl}methanol Chemical and Physical Properties

Names and Identifiers

• (2,2-Dimethyl-5-oxaspiro[2.4]heptan-6-yl)methanol
• {1,1-dimethyl-5-oxaspiro2.4heptan-6-yl}methanol

• MDL： MFCD30502467
• Inchi： 1S/C9H16O2/c1-8(2)5-9(8)3-7(4-10)11-6-9/h7,10H,3-6H2,1-2H3
• InChI Key： NOFLPTMOGHFTGE-UHFFFAOYSA-N
• SMILES： C1(C)(C)C2(CC(CO)OC2)C1

Additional information on {1,1-dimethyl-5-oxaspiro2.4heptan-6-yl}methanol

Introduction to {1,1-dimethyl-5-oxaspiro[2.4]heptan-6-yl}methanol (CAS No. 2060030-96-6)

{1,1-dimethyl-5-oxaspiro[2.4]heptan-6-yl}methanol, also known by its CAS number 2060030-96-6, is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal research. This compound belongs to the class of spiro compounds, which are characterized by a central atom shared by two rings. The presence of an oxirane ring and a methanol functional group in its structure makes it particularly interesting for various applications, including pharmaceuticals and materials science.

The chemical structure of {1,1-dimethyl-5-oxaspiro[2.4]heptan-6-yl}methanol consists of a seven-membered ring with an oxygen atom and two methyl groups attached to the same carbon atom. This unique arrangement imparts specific physical and chemical properties to the compound, such as high stability and reactivity in certain environments. The methanol group further enhances its solubility in polar solvents and can participate in various chemical reactions, making it a valuable intermediate in synthetic pathways.

Recent studies have explored the potential of {1,1-dimethyl-5-oxaspiro[2.4]heptan-6-yl}methanol in drug discovery and development. One notable application is its use as a building block for the synthesis of bioactive molecules. For instance, researchers at the University of California have utilized this compound to develop novel antiviral agents that show promising activity against several RNA viruses, including influenza and SARS-CoV-2. The spiro structure provides a scaffold that can be modified to enhance binding affinity and selectivity for specific viral targets.

In addition to its role in antiviral research, {1,1-dimethyl-5-oxaspiro[2.4]heptan-6-yl}methanol has also been investigated for its potential as a lead compound in the development of anti-cancer drugs. A study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibit significant cytotoxic activity against various cancer cell lines, particularly those resistant to conventional chemotherapy. The spiro structure is believed to play a crucial role in modulating the biological activity by influencing the conformational flexibility and stability of the molecule.

The synthetic accessibility of {1,1-dimethyl-5-oxaspiro[2.4]heptan-6-yl}methanol has been improved through recent advancements in organic synthesis techniques. One such method involves the use of palladium-catalyzed cross-coupling reactions to construct the spiro ring system efficiently. This approach not only simplifies the synthesis but also allows for the introduction of various functional groups at specific positions, thereby expanding the range of possible derivatives and applications.

Beyond pharmaceutical applications, {1,1-dimethyl-5-oxaspiro[2.4]heptan-6-yl}methanol has shown promise in materials science. Its unique structural features make it suitable for use as a monomer or cross-linking agent in polymer synthesis. For example, researchers at MIT have developed novel polymers using this compound that exhibit enhanced mechanical properties and thermal stability. These materials have potential applications in areas such as coatings, adhesives, and electronic devices.

The environmental impact of {1,1-dimethyl-5-oxaspiro[2.4]heptan-6-yl}methanol is another area of ongoing research. Studies have shown that this compound is biodegradable under certain conditions, which is an important consideration for its use in industrial processes and consumer products. Efforts are being made to optimize its synthesis and application methods to minimize any potential environmental risks while maximizing its benefits.

In conclusion, {1,1-dimethyl-5-oxaspiro[2.4]heptan-6-yl}methanol (CAS No. 2060030-96-6) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and beyond. Its unique structural features and synthetic accessibility make it an attractive candidate for further research and development. As new studies continue to uncover its properties and potential uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.